![molecular formula H4K2O6Os B570676 Potassium osmate(VI) dihydrate CAS No. 10022-66-9](/img/structure/B570676.png)
Potassium osmate(VI) dihydrate
Overview
Description
Potassium osmate(VI) dihydrate is a hydroscopic transition metal compound that is soluble in water and methanol . It is widely used as a reagent/catalyst to synthesize Os compounds . The compound is a diamagnetic purple salt that contains osmium .
Synthesis Analysis
Potassium osmate is prepared by reducing osmium tetroxide with ethanol . Another method involves the reduction of perosmates using ethanol . It’s also noted that the compound slowly decomposes in aqueous solution .Molecular Structure Analysis
The complex anion of this compound is octahedral . Like related d2 dioxo complexes, the oxo ligands are trans . The Os=O and Os-OH distances are 1.75 (2) and 1.99 (2) Å, respectively . It is a relatively rare example of a metal oxo complex that obeys the 18e rule .Chemical Reactions Analysis
This compound acts as a catalyst for the oxidative cleavage of olefins to ketones and carboxylic acids . It is employed in an intramolecular amidohydroxylation of carbamoyloxytethered olefins providing hydroxy oxazolidinones .Physical And Chemical Properties Analysis
This compound is a purple powder that is hygroscopic . It is soluble in water but insoluble in alcoholic and ethereal solvents . It slowly decomposes in aqueous solution .Scientific Research Applications
Asymmetric Dihydroxylation of C,C Double Bonds : Potassium osmate(VI) dihydrate, in equilibrium with selenides, selenoxides, and osmium tetroxide, can be used for the enantioselective dihydroxylation of C,C double bonds. This process is facilitated by the presence of Cinchona alkaloids and osmium tetroxide, allowing for the production of allylalcohols from allylselenides and diols from olefins (Krief & Colaux-Castillo, 2002).
Acidic Behavior in Osmium Compounds : The acidic constants of osmium(VI) acid have been identified through spectrophotometric and potentiometric measurements. The behavior of potassium osmate(VI) in solution can be interpreted based on its concentration and the base inclusions in its preparation, rather than due to the dimerization of osmium(VI) (Galbács, Zsednai, & Csányi, 1983).
Electrochemical Asymmetric Dihydroxylation of Olefins : The use of potassium osmate in the presence of Sharpless’ ligand and potassium ferricyanide allows for the asymmetric dihydroxylation of olefins. This method improves enantioselectivities and minimizes the use of reoxidizing agents (Torii, Liu, & Tanaka, 1995).
Tethered Aminohydroxylation of Cyclic Allylic Carbamates : Potassium osmate is used in the tethered aminohydroxylation of cyclic allylic carbamates, forming an imido-osmium complex that adds intramolecularly to alkenes with high regio- and stereoselectivity. This mechanism was confirmed by X-ray crystal structure analysis (Donohoe, Johnson, Cowley, & Keenan, 2002).
Modification and Redox Labeling of Biomolecules : Potassium osmate(VI) has been utilized in the modification and redox labeling of biomolecules, particularly in reactions involving vicinal diol moieties such as saccharides or RNA (Havranová-Vidláková et al., 2020).
Magnetically Recoverable Osmium Catalysts for Dihydroxylation of Olefins : Potassium osmate(VI) is used in magnetically recoverable osmium catalysts for the dihydroxylation of olefins. These catalysts allow for good chemical yield and can be reused repeatedly (Fujita et al., 2011).
Mechanism of Action
Potassium Osmate(VI) dihydrate, also known as Potassium dioxidodioxoosmium dihydrate, is a hydroscopic transition metal compound . This compound has a variety of applications in the field of chemistry, particularly in the synthesis of Os compounds .
Target of Action
The primary targets of this compound are olefins . It acts as a catalyst for the asymmetric dihydroxylation of olefins . This reaction is crucial in the field of organic chemistry, as it allows for the stereoselective synthesis of various compounds .
Mode of Action
This compound interacts with its targets (olefins) through a process known as dihydroxylation . In this process, two hydroxyl groups are added across the double bond of the olefin, resulting in a diol . This reaction is stereoselective, meaning it preferentially produces one stereoisomer over the other .
Biochemical Pathways
The dihydroxylation of olefins mediated by this compound affects several biochemical pathways. For instance, it can be used for the stereoselective synthesis of 2,3,4-unprotected β-N-Glycopyranosides via palladium-catalyzed Tsuji-Trost amination . It can also be used as a catalyst for the asymmetric synthesis of carboranylated diols bearing two adjacent stereocenters .
Result of Action
The result of this compound’s action is the formation of new compounds through the dihydroxylation of olefins . For example, it can lead to the formation of hydroxy oxazolidinones through an intramolecular amidohydroxylation of carbamoyloxytethered olefins .
Action Environment
The action of this compound is influenced by environmental factors such as temperature, pH, and the presence of other chemicals . For instance, when dissolved in water, a pink solution is formed, but when dissolved in methanol, the salt gives a blue solution . These changes in color indicate that the compound’s action, efficacy, and stability can be influenced by the solvent used .
Safety and Hazards
Biochemical Analysis
Biochemical Properties
Potassium osmate(VI) dihydrate is widely used as a reagent and catalyst to synthesize osmium compounds . It plays a significant role in the stereoselective synthesis of 2,3,4-unprotected β-N-Glycopyranosides via palladium-catalyzed Tsuji-Trost amination . It also acts as a catalyst for the asymmetric synthesis of carboranylated diols bearing two adjacent stereocenters .
Molecular Mechanism
This compound exerts its effects at the molecular level through its role as a catalyst in biochemical reactions . It facilitates the stereoselective synthesis of 2,3,4-unprotected β-N-Glycopyranosides via palladium-catalyzed Tsuji-Trost amination . It also catalyzes the asymmetric synthesis of carboranylated diols bearing two adjacent stereocenters .
Temporal Effects in Laboratory Settings
It is known that this compound is hygroscopic and decomposes slowly in water to form the tetroxide .
properties
IUPAC Name |
dipotassium;dioxido(dioxo)osmium;dihydrate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2K.2H2O.4O.Os/h;;2*1H2;;;;;/q2*+1;;;;;2*-1; | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DGODWNOPHMXOTR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
O.O.[O-][Os](=O)(=O)[O-].[K+].[K+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
H4K2O6Os | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80693853 | |
Record name | Potassium osmate dihydrate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80693853 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
368.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
10022-66-9 | |
Record name | Potassium osmate(VI) dihydrate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0010022669 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Potassium osmate dihydrate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80693853 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | POTASSIUM OSMATE DIHYDRATE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | POTASSIUM OSMATE(VI) DIHYDRATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/5M2BWQ2TYJ | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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